Cas no 2683-90-1 (8-Azahypoxanthine)

8-Azahypoxanthine structure

Product Name:8-Azahypoxanthine

CAS No:2683-90-1

MF:C₄H₃N₅O

MW:137.099519014359

MDL:MFCD00005804

CID:260685

PubChem ID:135410720

Update Time:2025-04-19

8-Azahypoxanthine Chemical and Physical Properties

Names and Identifiers

- 1H-[1,2,3]Triazolo[4,5-d]pyrimidin-7(4H)-one
- 2,3-dihydrotriazolo[4,5-d]pyrimidin-7-one
- 3,6-dihydro-7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one
- 3H-[1,2,3]Triazolo[4,5-d]pyrimidin-7-ol
- 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one,3,6-dihydro-
- 8-AZAHYPOXANTHINE
- 7-Hydroxy-3H-1,2,3-triazolo<4,5-d>pyrimidine
- 7-Oxo-6,7-dihydro-3H-vic.-triazolo<4,5-d>pyrimidin
- 8-aza-6-oxopurine
- 8-Azapurin-6-one
- AE 200
- Azahypoxanthine
- 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 1,4-dihydro-
- 3,6-Dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
- 7-Hydroxy-1,2,3,4,6-pentaazaindene
- 7-Hydroxy-v-triazolo(d)pyrimidine
- v-Triazolo(4,5-d)pyrimidin-7-ol
- 1H-1,2,3-Triazolo[4,5-d]pyrimidin-7-ol
- 1H-1,2,3-Triazolo(4,5-d)pyrimidin-7-ol
- 1H-v-Triazolo(4,5-d)pyrimidin-7-ol
- OEEYCNOOAHGFHL-UHFFFAOYSA-N
- 7-Hyd
- CID 135410720
- 4,5-dihydro-1H-triazolo(4,5-d)pyrimidin-4-ol
- 7H-1,2,3-Triazolo4,5-dpyrimidin-7-one, 1,4-dihydro-
- 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 1,4-dihydro- (9CI)
- 8-AZAHYPOXANTHINE HYDRATE
- 1,4-Dihydro-7H-1,2,3-triazolo[4,5-d]pyrimidin-7-one
- 8-Azahypoxanthine,98%
- 8-azaHx
- 3,6-Dihydro-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
- 7-Hydroxy-3H-[1,2,3]triazolo[4,5-d]pyrimidine
- CHEBI:136532
- CS-0081731
- 2683-90-1
- AKOS005206808
- NSC 22709
- AKOS015854536
- 7-hydroxy-1,2,3-triazolo[4,5-d]pyrimidine
- 2,2-DIBROMODIPHENYLACETYLENE
- SY019936
- 2,6-dihydrotriazolo[4,5-d]pyrimidin-7-one
- AKOS037491874
- TS-00032
- 7-hydroxy-3h-1,2,3-triazolo[4,5-d]pyrimidine
- 7H-v-Triazolo[4, 1,6-dihydro-
- 7H-v-Triazolo(4,5-d)pyrimidin-7-one, 1,6-dihydro-
- T70692
- 7H-1,2,3-Triazolo(4,5-d)pyrimidin-7-one, 1,4-dihydro-
- 7-Hydroxy-1,3,4,6-pentaazaindene
- NCGC00188261-01
- DTXSID1062590
- W-200265
- SCHEMBL14094281
- SCHEMBL1230976
- 1H-1,3-Triazolo[4,5-d]pyrimidin-7-ol
- 7H-1,2,3-Triazolo(4,5-d)pyrimidin-7-one, 3,6-dihydro-
- 1H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
- MFCD08692088
- FT-0621502
- 1,4-Dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one #
- CHEMBL219416
- GEO-00241
- NS00028206
- AKOS028109374
- 7-Hydroxy-v-triazolo[d]pyrimidine
- AI3-50259
- NCI60_001853
- A0555
- 1,4-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
- 3,6-dihydrotriazolo[4,5-d]pyrimidin-7-one
- v-Triazolo[4,5-d]pyrimidin-7-ol
- EN300-235705
- A877122
- 7H-1,3-Triazolo[4,5-d]pyrimidin-7-one, 1,4-dihydro-
- MFCD00005804
- EINECS 220-244-3
- F2147-0425
- 3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
- 1H-v-Triazolo[4,5-d]pyrimidin-7-ol
- 3H-[1,2,3]Triazolo[4,5-d]pyrimidin-7(6H)-one
- F2124-0964
- AKOS003272028
- HY-W070294
- 10555-30-3
- NSC-22709
- DB-273197
- 744991-61-5
- 1H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ol
- 2H,6H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
- ALBB-023427
- 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 3,6-dihydro-
- STL514216
- DB-047033
- 1,2,3-Triazolo(5',4'-4,5)pyrimidine, 6-hydroxy-
- NSC22709
- 7H-1,2,3-TRIAZOLO[4,5-D]PYRIMIDIN-7-ONE, 2,3-DIHYDRO-
- STL573034
- 8-Azahypoxanthine
- MDL： MFCD00005804
- Inchi： 1S/C4H3N5O/c10-4-2-3(5-1-6-4)8-9-7-2/h1H,(H2,5,6,7,8,9,10)
- InChI Key： OEEYCNOOAHGFHL-UHFFFAOYSA-N
- SMILES： O=C1C2C(=NNN=2)N=CN1

Computed Properties

Exact Mass: 137.03400
Monoisotopic Mass: 137.034
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 12
XLogP3: -0.3
Topological Polar Surface Area: 83

Experimental Properties

Color/Form: Beige crystalline powder
Density: 1.5530 (rough estimate)
Melting Point: 332 °C (decomp)(Solv: water (7732-18-5))
Boiling Point: 228.1 ℃ at 760 mmHg
Refractive Index: 1.8000 (estimate)
PSA: 87.32000
LogP: -0.95880
Solubility: Not available
pka: 7.17±0.20(Predicted)

8-Azahypoxanthine Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazard Category Code： 36/37/38
Safety Instruction： S24/25
Safety Term：S24/25
Risk Phrases：R36/37/38
Storage Condition：0-10°C

8-Azahypoxanthine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-Azahypoxanthine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	A0555-1G	8-Azahypoxanthine	2683-90-1	>98.0%(T)	1g	¥2975.00	2024-04-16
abcr	AB136812-500 mg	8-Azahypoxanthine; .	2683-90-1		500MG	€195.40	2023-02-23
abcr	AB136812-1 g	8-Azahypoxanthine; .	2683-90-1		1 g	€239.00	2023-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A869766-1g	8-Azahypoxanthine	2683-90-1	98%	1g	2,577.60	2021-05-17
TRC	A800108-10mg	8-Azahypoxanthine	2683-90-1		10mg	$ 50.00	2022-06-07
TRC	A800108-50mg	8-Azahypoxanthine	2683-90-1		50mg	$ 65.00	2022-06-07
TRC	A800108-100mg	8-Azahypoxanthine	2683-90-1		100mg	$ 95.00	2022-06-07
Matrix Scientific	085996-1g	3H-[1,2,3]Triazolo[4,5-d]pyrimidin-7-ol, 97%	2683-90-1	97%	1g	$561.00	2023-09-06
Fluorochem	024210-1g	8-Azahypoxanthine	2683-90-1	95+%	1g	￡205.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A0555-1g	8-Azahypoxanthine	2683-90-1	98.0%(T)	1g	￥2975.0	2022-05-30

8-Azahypoxanthine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:2683-90-1)8-Azahypoxanthine

Order Number:1635861

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 21:49

Price ($):discuss personally

Email:sales2@senfeida.com

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:2683-90-1)阿扎次黄嘌呤

Order Number:LE1635861

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:30

Price ($):discuss personally

Email:18501500038@163.com

8-Azahypoxanthine Related Literature

1. Role of hypoxanthine-guanine phosphoribosyltransferase in the metabolism of fairy chemicals in rice

Hirohide Takemura,Jae-Hoon Choi,Keiji Fushimi,Rei Narikawa,Jing Wu,Mitsuru Kondo,David C. Nelson,Tomohiro Suzuki,Hitoshi Ouchi,Makoto Inai,Hirofumi Hirai,Hirokazu Kawagishi Org. Biomol. Chem. 2023 21 2556
2. Furanose–pyranose isomerization in a synthesis of 8-azapurine nucleosides

John A. Montgomery,H. Jeanette Thomas J. Chem. Soc. D 1970 265
3. 8-Azapurines as isosteric purine fluorescent probes for nucleic acid and enzymatic research

Jacek Wierzchowski,Jan M. Antosiewicz,David Shugar Mol. BioSyst. 2014 10 2756
4. 827. Potential anti-purines. Part II. The synthesis of 6- and 9-substituted purines and 8-azapurines

C. L. Leese,G. M. Timmis J. Chem. Soc. 1958 4107
5. Structure and properties of nucleic acids and nucleoproteins. An informal discussion

D. M. Brown,A. M. Michelson,A. R. Todd,L. A. Heppel,P. R. Whitfeld,R. Markham,R. E. F. Matthews,Erwin Chargaff,P. W. Kent,J. A. Lucy,Geoffrey L. Brown,M. Watson,H. Fischer,J. A. V. Butler,P. Davison,K. V. Shooter,Madame Yvonne Khouvine,D. Hamer,D. W. F. James,Rosalind E. Franklin,R. G. Gosling,M. H. F. Wilkins,C. W. Hooper,W. E. Seeds,A. R. Stokes,H. R. Wilson,W. E. Seeds,D. P. Riley,U. W. Arndt,B. E. Conway,D. O. Jordan,M. R. Porter,A. R. Peacocke,H. K. Schachman,K. A. Stacey,P. Alexander,J. Pouyet,Ch. Sadron,R. Thomas,W. G. Overend,M. Stacey Trans. Faraday Soc. 1954 50 290

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